1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine

• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 1-[4-(4-methoxybenzoyl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C26H26N2O3/c1-31-23-14-12-22(13-15-23)25(29)27-16-18-28(19-17-27)26(30)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-15,24H,16-19H2,1H3
• InChI Key: BPXOUECSHDMKTK-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine, also known as DAPP, is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. DAPP belongs to the family of piperazine compounds, which are widely used in medicinal chemistry due to their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine is not fully understood. However, it has been suggested that 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine may exert its biological effects by modulating the activity of various enzymes and receptors in the body. For instance, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has also been reported to act as a selective serotonin reuptake inhibitor (SSRI), which is a class of drugs commonly used to treat depression and anxiety disorders.
Biochemical and Physiological Effects
1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been found to exhibit various biochemical and physiological effects in animal models. For instance, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been shown to decrease the levels of proinflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in the brain. Moreover, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine in lab experiments is its high potency and selectivity towards its biological targets. Moreover, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine is relatively easy to synthesize and has good solubility in water and organic solvents. However, one of the limitations of using 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine in lab experiments is its potential toxicity, which may limit its use in in vivo studies.

Future Directions

There are several future directions for research on 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine. One of the potential applications of 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine is in the treatment of cancer. 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been shown to exhibit antitumor activity in various cancer cell lines, and further studies are needed to evaluate its efficacy in animal models and clinical trials. Another potential application of 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine is in the treatment of neurological disorders. 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been found to exhibit neuroprotective effects in animal models of neurodegenerative diseases, and further studies are needed to evaluate its potential therapeutic benefits. Moreover, the development of novel derivatives of 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine with improved pharmacological properties may lead to the discovery of new drugs for various diseases.
Conclusion
In conclusion, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. It has been shown to possess antitumor, antifungal, and antiviral activities, as well as antidepressant and anxiolytic effects. The exact mechanism of action of 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine is not fully understood, but it may modulate the activity of various enzymes and receptors in the body. 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has various biochemical and physiological effects in animal models, and its high potency and selectivity towards its biological targets make it a promising candidate for drug development. Further studies are needed to evaluate its potential therapeutic benefits in various diseases.

Synthesis Methods

The synthesis of 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine involves the reaction of 4-methoxybenzoyl chloride with diphenylacetic acid in the presence of a base, followed by the reaction with piperazine. This method yields 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine as a white crystalline powder with a melting point of 163-165°C.

Scientific Research Applications

1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, antifungal, and antiviral activities. In addition, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been found to exhibit antidepressant and anxiolytic effects in animal models. Moreover, 1-(Diphenylacetyl)-4-(4-methoxybenzoyl)piperazine has been reported to have a protective effect against oxidative stress-induced neurotoxicity.